Cas no 58920-75-5 (2,2-diacetyl-indane)

• Product Name: 2,2-diacetyl-indane
• CAS No: 58920-75-5
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 1079923
• PubChem ID: 11030882
• Update Time: 2025-04-20

2,2-diacetyl-indane Chemical and Physical Properties

Names and Identifiers

• 2,2-diacetyl-indane
• 1-(2-acetyl-1,3-dihydroinden-2-yl)ethanone
• 2,2-Diacetylindan
• 58920-75-5
• 1,1'-(2,3-Dihydro-1H-indene-2,2-diyl)di(ethan-1-one)
• SCHEMBL8078233
• 1,1'-(2,3-Dihydro-1H-indene-2,2-diyl)diethanone
• DB-072543
• DTXSID10452576

• Inchi： 1S/C13H14O2/c1-9(14)13(10(2)15)7-11-5-3-4-6-12(11)8-13/h3-6H,7-8H2,1-2H3
• InChI Key： JFHYFJPAWPUMKE-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C(C)=O)CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 202.09942
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14